Cas no 1298055-55-6 (2-(5-{1-3-(furan-2-yl)-1H-pyrazole-5-carbonylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyridine)

• Product Name: 2-(5-{1-3-(furan-2-yl)-1H-pyrazole-5-carbonylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyridine
• CAS No: 1298055-55-6
• MF: C₁₈H₁₄N₆O₃
• MW: 362.3421626091
• CID: 5998005
• PubChem ID: 75271215
• Update Time: 2025-05-17

2-(5-{1-3-(furan-2-yl)-1H-pyrazole-5-carbonylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(5-{1-3-(furan-2-yl)-1H-pyrazole-5-carbonylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyridine
• [5-(furan-2-yl)-1H-pyrazol-3-yl]-[3-(3-pyridin-2-yl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]methanone
• 2-(5-{1-[3-(furan-2-yl)-1H-pyrazole-5-carbonyl]azetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyridine
• 1298055-55-6

• Inchi： 1S/C18H14N6O3/c25-18(14-8-13(21-22-14)15-5-3-7-26-15)24-9-11(10-24)17-20-16(23-27-17)12-4-1-2-6-19-12/h1-8,11H,9-10H2,(H,21,22)
• InChI Key： CPIGTHMDERFDQN-UHFFFAOYSA-N
• SMILES： C(C1C=C(C2=CC=CO2)NN=1)(N1CC(C2ON=C(C3=NC=CC=C3)N=2)C1)=O

Computed Properties

• Exact Mass: 366.14403846g/mol
• Monoisotopic Mass: 366.14403846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 109Ų

Additional information on 2-(5-{1-3-(furan-2-yl)-1H-pyrazole-5-carbonylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyridine

Introduction to Compound with CAS No 1298055-55-6 and Product Name: 2-(5-{1-3-(furan-2-yl)-1H-pyrazole-5-carbonylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyridine

The compound with the CAS number 1298055-55-6 and the product name 2-(5-{1-3-(furan-2-yl)-1H-pyrazole-5-carbonylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyridine represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure combines multiple heterocyclic rings, each contributing unique pharmacophoric properties that make it a promising candidate for further research and development in medicinal chemistry.

At the core of this compound's design is the presence of several key functional groups and ring systems. The pyridine moiety serves as a central scaffold, known for its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. This is complemented by the furan ring, which introduces a polar aromatic system capable of enhancing solubility and bioavailability. The pyrazole and azetidin rings further enrich the molecular landscape, providing additional sites for interaction with biological receptors.

The 1,2,4-triazole core within the structure is particularly noteworthy, as it has been extensively studied for its antimicrobial and anti-inflammatory properties. Recent research has highlighted the role of triazole derivatives in modulating immune responses and inhibiting pathogenic enzymes. By incorporating this motif into the compound, researchers aim to leverage these known biological activities while exploring new therapeutic possibilities.

One of the most intriguing aspects of this compound is its potential as an inhibitor of key enzymes involved in metabolic pathways. The pyrazole-carbonylazetidinyl moiety has been shown to exhibit inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain signaling. Preliminary studies suggest that this compound may offer a novel mechanism of action compared to existing inhibitors, potentially reducing side effects while maintaining efficacy.

The integration of the oxadiazole ring adds another layer of complexity to the molecule. Oxadiazole derivatives have been recognized for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory effects. The presence of this heterocycle in conjunction with other functional groups enhances the compound's potential as a multitargeted therapeutic agent. This design approach aligns with current trends in drug discovery, where polypharmacicity is leveraged to address complex diseases more effectively.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions. By utilizing molecular docking simulations, researchers can predict how this compound might bind to biological targets such as protein kinases and transcription factors. These studies have revealed promising binding affinities for certain key targets, suggesting that further optimization could lead to highly potent inhibitors.

In vitro studies have begun to explore the pharmacological profile of this compound across various cell lines. Initial results indicate that it exhibits moderate cytotoxicity against certain cancer cell lines while maintaining low toxicity towards normal cells. This selective toxicity is a critical factor in evaluating potential therapeutic applications, particularly in oncology research. The compound's ability to differentiate between cancerous and healthy cells without significant side effects makes it an attractive candidate for further development.

The synthesis of this compound presents unique challenges due to its complex structure. Multi-step synthetic routes involving cross-coupling reactions, cyclization processes, and functional group transformations are required to construct the desired molecule accurately. However, advances in synthetic methodologies have made it increasingly feasible to produce such intricate structures on a scalable basis. Efficient synthetic strategies are essential for moving from laboratory-scale preparations to larger-scale production necessary for clinical trials.

Future research directions include exploring derivatives of this compound with modified functional groups or ring systems to enhance pharmacological properties such as bioavailability and metabolic stability. Additionally, investigating its potential role in drug repurposing—where existing drugs are repositioned for new therapeutic uses—could provide valuable insights into its clinical applicability.

The growing interest in natural product-inspired drug design has also influenced the development of this compound. By incorporating elements reminiscent of bioactive natural products into synthetic molecules, researchers aim to harness nature's own pharmacophores while improving upon them through rational design principles.

Ethical considerations are paramount when developing new pharmaceutical agents like this one. Ensuring that research is conducted responsibly and with appropriate regulatory oversight is essential for advancing medical science while protecting patient safety.

In conclusion,2-(5-{1-3-(furan-2-yl)-1H-pyrazole-5-carbonylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyridine (CAS No 1298055-55-6) represents a compelling example of how interdisciplinary approaches can lead to novel therapeutic agents with significant potential for improving human health.